Chemical properties of 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol
Chemical properties of 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol
Technical Guide for Drug Development & Synthesis Applications [1]
Executive Summary
2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol (CAS: 1206673-52-0) is a high-value fluorinated heterocyclic building block used primarily in the synthesis of pharmaceutical agents. Characterized by the presence of a trifluoromethyl group adjacent to a secondary alcohol and a thiazole ring, this molecule offers unique electronic and steric properties. It serves as a critical bioisostere in medicinal chemistry, where the electron-withdrawing CF₃ group modulates the pKa of the hydroxyl group, enhances metabolic stability, and increases lipophilicity (LogP) to improve membrane permeability.
This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, reactivity profile, and handling protocols for research and development applications.
Physicochemical Profile
The integration of a trifluoromethyl group (
| Property | Value / Description |
| IUPAC Name | 2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethanol |
| CAS Number | 1206673-52-0 |
| Molecular Formula | |
| Molecular Weight | 183.15 g/mol |
| Physical State | Solid (typically off-white to pale yellow crystalline powder) |
| Solubility | Soluble in MeOH, DMSO, DCM, EtOAc; sparingly soluble in water |
| pKa (Predicted) | ~11.5 (vs. ~16 for ethanol) due to inductive effect of |
| LogP (Predicted) | ~1.74 (Enhanced lipophilicity vs. non-fluorinated analog) |
| H-Bond Donors | 1 |
| H-Bond Acceptors | 4 (N, O, F atoms) |
| Chirality | Contains 1 stereocenter (C1); typically supplied as racemate |
Synthetic Pathways[1][2][4][5]
Access to 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol is generally achieved through two primary strategies: nucleophilic trifluoromethylation of the aldehyde or nucleophilic addition of the thiazolyl anion to a trifluoroacetyl equivalent.
Pathway A: Nucleophilic Trifluoromethylation (Ruppert-Prakash)
This is the most common laboratory-scale method due to mild conditions and high functional group tolerance. Thiazole-2-carbaldehyde is treated with trimethyl(trifluoromethyl)silane (
Pathway B: Reverse Addition (Organolithium Route)
Lithiation of thiazole at the C2 position using
Visualization of Synthetic Strategies
Caption: Divergent synthetic pathways accessing the target scaffold via nucleophilic trifluoromethylation (top) and organolithium addition (bottom).
Chemical Reactivity & Functionalization[1][4][6][7][8]
The unique electronic environment created by the electron-deficient thiazole ring and the electron-withdrawing trifluoromethyl group dictates the reactivity of this molecule.
Hydroxyl Group Activation
The acidity of the hydroxyl proton allows for easier deprotonation compared to standard alcohols.
-
Etherification: Readily undergoes Mitsunobu reactions or SNAr type couplings with fluorinated aromatics.
-
Oxidation: Can be oxidized to 2,2,2-trifluoro-1-(thiazol-2-yl)ethan-1-one using Dess-Martin Periodinane (DMP) or Swern conditions. Note that
may be insufficient due to the deactivated nature of the alcohol.
Thiazole Ring Functionalization[1][6][8][9]
-
C5-Lithiation: The C5 position of the thiazole ring is the most acidic proton remaining. Protection of the alcohol (e.g., as a TBS ether) allows for C5-lithiation and subsequent reaction with electrophiles (halogens, aldehydes), enabling the construction of trisubstituted thiazoles.
-
Electrophilic Aromatic Substitution: The ring is electron-deficient; classical electrophilic substitution is difficult. However, halogenation at C5 can be achieved under forcing conditions or via the lithiation route.
Chiral Resolution
Since the molecule is often synthesized as a racemate, obtaining enantiopure forms is critical for drug development.
-
Kinetic Resolution: Lipase-catalyzed acetylation (e.g., Candida antarctica Lipase B) is highly effective for trifluoromethyl carbinols.
-
Chemical Resolution: Derivatization with chiral acids (e.g., Mosher's acid) followed by chromatographic separation.
Caption: Reactivity profile highlighting key derivatization vectors for medicinal chemistry optimization.
Medicinal Chemistry Applications
In drug discovery, this scaffold is not merely a passive linker but an active pharmacophore modulator.
-
Bioisosterism: The trifluoroethyl group acts as a bioisostere for isopropyl or ethyl groups but with significantly different electronics. It resists metabolic oxidation (blocking CYP450 hydroxylation sites).
-
Binding Affinity: The enhanced acidity of the -OH group strengthens hydrogen bonding interactions with receptor residues (e.g., serine or threonine side chains in kinase pockets).
-
Conformational Control: The steric bulk of the
group (Van der Waals radius similar to an isopropyl group) restricts bond rotation, potentially locking the molecule into a bioactive conformation.
Case Study Relevance: Analogs of this structure are frequently observed in:
-
Kinase Inhibitors: Targeting c-Met or EGFR, where the thiazole binds to the hinge region.
-
Anti-inflammatory Agents: Modulators of COX-2 or 5-LOX pathways.
Experimental Protocol: Synthesis via Ruppert-Prakash Reagent
Objective: Synthesis of 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol from thiazole-2-carbaldehyde. Scale: 10 mmol basis.
Reagents
-
Thiazole-2-carbaldehyde (1.13 g, 10.0 mmol)
-
Trimethyl(trifluoromethyl)silane (
) (2.0 M in THF, 6.0 mL, 12.0 mmol) -
Cesium Fluoride (CsF) (152 mg, 1.0 mmol) or TBAF (1.0 M in THF, 0.5 mL)
-
Tetrahydrofuran (THF), anhydrous (20 mL)
-
Hydrochloric acid (1 M)
Procedure
-
Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.
-
Dissolution: Add Thiazole-2-carbaldehyde (10 mmol) and anhydrous THF (20 mL). Cool the solution to 0°C using an ice bath.
-
Addition: Add
(12 mmol) dropwise via syringe over 5 minutes. -
Initiation: Add the fluoride source (CsF or TBAF) in one portion. Caution: Exothermic reaction.
-
Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor consumption of aldehyde by TLC (Hexane:EtOAc 3:1).
-
Hydrolysis: Once the intermediate silyl ether is formed (often visible as a new spot on TLC), add 10 mL of 1 M HCl and stir vigorously for 1 hour to cleave the silyl group.
-
Workup: Dilute with diethyl ether (50 mL) and water (20 mL). Separate layers. Extract aqueous layer with ether (2 x 20 mL).
-
Drying: Combine organic layers, wash with brine, dry over
, and concentrate under reduced pressure. -
Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient 0-30% EtOAc in Hexanes).
Expected Yield: 85–95% Characterization:
-
1H NMR (400 MHz, CDCl3):
7.80 (d, 1H), 7.45 (d, 1H), 5.40 (q, J=6.5 Hz, 1H), 4.50 (br s, 1H, OH). -
19F NMR:
-78.0 ppm (d).
Safety & Handling
-
Hazards: Classified as Irritant (H315, H319, H335).
-
Inhalation: May cause respiratory irritation. Use in a fume hood.
-
Contact: Causes skin and serious eye irritation. Wear nitrile gloves and safety goggles.
-
Storage: Store in a cool, dry place (2-8°C recommended). Keep container tightly closed to prevent moisture absorption, which can degrade the product over long periods.
References
-
Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786. [Link]
-
Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Trifluoromethylation Reactions of Organic Compounds with (Trifluoromethyl)trimethylsilane. Tetrahedron, 58(47), 9467-9482. [Link]
-
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]
